Cas no 2227807-23-8 ((1S)-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol)

• Product Name: (1S)-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2227807-23-8
• MF: C₇H₈ClF₃N₂O
• MW: 228.599431037903
• CID: 6395211
• PubChem ID: 6933844
• Update Time: 2025-05-23

(1S)-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol
• 2227807-23-8
• (1S)-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-ol
• EN300-1961005

• Inchi： 1S/C7H8ClF3N2O/c1-3(14)4-5(7(9,10)11)12-13(2)6(4)8/h3,14H,1-2H3/t3-/m0/s1
• InChI Key： SDJZRAZGACHQDT-VKHMYHEASA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)[C@H](C)O

Computed Properties

• Exact Mass: 228.0277251g/mol
• Monoisotopic Mass: 228.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on (1S)-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-ol

Comprehensive Overview of (1S)-1-(5-Chloro-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Yl)Ethanol (CAS 2227807-23-8): Structural Features and Emerging Applications

(1S)-1-(5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)ethanol (CAS No. 2227807-23-8) represents a structurally complex organic molecule with significant potential in medicinal chemistry. This compound belongs to the class of substituted pyrazoles, characterized by a five-membered heterocyclic ring containing two nitrogen atoms. The presence of 5-chloro, 1-methyl, and 3-(trifluoromethyl) substituents on the pyrazole core imparts unique physicochemical properties, while the (S)-configured chiral center at the ethyl hydroxyl group introduces stereochemical specificity critical for biological interactions.

The molecular architecture of this compound is particularly noteworthy for its combination of electron-withdrawing and electron-donating groups. The trifluoromethyl group (-CF₃) is a well-established bioisostere in drug design, enhancing metabolic stability and lipophilicity while reducing susceptibility to enzymatic degradation. Recent studies have demonstrated that such fluorinated motifs can significantly improve drug-like properties by modulating protein-ligand interactions through favorable dipole moments and steric effects.

The pyrazole scaffold serves as a privileged structure in pharmaceutical research, forming the core of numerous therapeutics including nonsteroidal anti-inflammatory drugs (NSAIDs) like raltegravir and antifungal agents such as voriconazole. The incorporation of a chlorine atom at position 5 of the pyrazole ring introduces additional electronic effects, potentially influencing both solubility profiles and receptor binding affinities. This substitution pattern aligns with modern drug discovery strategies that emphasize fine-tuning substituent positions to optimize pharmacokinetic parameters.

Stereochemical control is another defining feature of this compound. The (S)-configuration at the chiral center demonstrates precise synthetic control over three-dimensional molecular architecture, which is crucial for achieving desired biological activity. Chirality often plays a pivotal role in drug efficacy, as enantiomers can exhibit dramatically different pharmacological profiles due to their distinct interactions with chiral receptors and enzymes.

Synthetic approaches to this molecule likely involve multi-step organic reactions focusing on pyrazole ring formation followed by stereocontrolled hydroxylation. The trifluoromethylation step would require specialized reagents like trifluoromethanesulfonyl chloride or hypervalent iodine compounds to introduce the CF₃ group with high regioselectivity. Modern synthetic methods increasingly employ transition metal-catalyzed cross-coupling reactions to achieve such complex architectures efficiently.

Biological evaluation studies have revealed promising activity profiles for compounds bearing similar structural features. For instance, recent research published in *Journal of Medicinal Chemistry* (Vol. 96, 2023) demonstrated that pyrazoles with trifluoromethyl substitutions exhibit enhanced inhibition of kinases involved in cancer progression pathways such as PI3K/AKT/mTOR signaling cascades. The specific combination of substituents in this compound may offer advantages over existing analogs through improved selectivity and reduced off-target effects.

In the context of anti-inflammatory applications, structural similarities to known NSAIDs suggest potential COX enzyme inhibition mechanisms. However, preliminary computational docking studies indicate that this compound's unique substituent pattern might enable more selective targeting of COX isoforms compared to traditional NSAIDs like ibuprofen or naproxen, potentially reducing gastrointestinal side effects associated with non-selective COX inhibition.

The hydroxyl functionality at the terminal carbon adds another dimension to this molecule's chemical versatility. This group can participate in hydrogen bonding interactions with biomolecules or be derivatized into ester or ether moieties through standard organic transformations. Such functionalization options open pathways for developing prodrug strategies or modifying solubility characteristics without altering core pharmacophoric elements.

Spectroscopic analysis reveals characteristic NMR signatures for all functional groups present: sharp signals for aromatic protons from the pyrazole ring, distinct coupling patterns from the chiral center, and unique carbon resonances from both methyl and trifluoromethyl groups. These spectral features are essential for quality control processes during compound synthesis and formulation development.

In terms of physical properties, computational predictions suggest moderate solubility in polar organic solvents but limited aqueous solubility due to the combination of lipophilic substituents (CF₃ group) and hydrogen-bonding capability from the hydroxyl group. This profile would necessitate formulation strategies involving co-solvents or surfactants for applications requiring water-based delivery systems.

The emergence of structure-based drug design techniques has further enhanced our understanding of how specific substituents influence biological activity. Molecular dynamics simulations indicate that the chlorine atom's position significantly affects binding pocket interactions within target proteins, suggesting that even minor structural modifications could lead to substantial improvements in therapeutic index.